3-amino-N'-hydroxybutanimidamide

• Molecular Formula: C4H11N3O
• Molecular Weight: 117.15 g/mol
• IUPAC Name: 3-amino-N'-hydroxybutanimidamide
• InChI: InChI=1S/C4H11N3O/c1-3(5)2-4(6)7-8/h3,8H,2,5H2,1H3,(H2,6,7)
• InChI Key: DEHWGLHBJIDNSE-UHFFFAOYSA-N
• Isomeric SMILES: CC(C/C(=N/O)/N)N
• Canonical SMILES: CC(CC(=NO)N)N

Description

3-Amino-N'-hydroxybutanimidamide (C₄H₇N₅O) is a nitrogen-rich organic compound characterized by a pyrazole ring, an amino group (-NH₂), and a hydroxyamidine (-NH-C(=NH)-OH) functional group (Figure 1). Its monoclinic crystal structure (space group P2₁) has lattice parameters a = 4.855 Å, b = 9.026 Å, c = 7.092 Å, and β = 103.267°, with moderate planarity (pyrazole-amino dihedral angle = 2.17°) . This compound is of interest in organic electronics, drug synthesis, and high-energy materials due to its stable heterocyclic framework and hydrogen-bonding capacity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-N’-hydroxybutanimidamide typically involves the reaction of butanamide with hydroxylamine and an amine source. One common method includes the following steps:

Formation of Butanamide: Butanoic acid is reacted with ammonia to form butanamide.

Hydroxylation: Butanamide is then treated with hydroxylamine to introduce the hydroxy group.

Amination: The resulting intermediate is further reacted with an amine source to form 3-amino-N’-hydroxybutanimidamide.

Industrial Production Methods

Industrial production of 3-amino-N’-hydroxybutanimidamide often involves large-scale synthesis using similar reaction pathways but optimized for higher yields and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-amino-N’-hydroxybutanimidamide undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding oxo derivatives.

Reduction: The imidamide group can be reduced to form amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products

Oxidation: Oxo derivatives of 3-amino-N’-hydroxybutanimidamide.

Reduction: Amines derived from the reduction of the imidamide group.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-amino-N’-hydroxybutanimidamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-amino-N’-hydroxybutanimidamide involves its interaction with specific molecular targets and pathways. The amino and hydroxy groups play a crucial role in its reactivity and binding to biological molecules. The compound can inhibit certain enzymes or interact with cellular receptors, leading to its observed biological effects.

Comparison with Similar Compounds

Structural Analogues: Pyrazole and Triazole Derivatives

3-Amino-N'-hydroxybutanimidamide shares structural homology with:

• 5-Amino-N'-hydroxy-1H-1,2,3-triazole-4-carboximidamide: Replaces the pyrazole ring with a triazole, enhancing thermal stability but reducing solubility in polar solvents due to increased hydrogen-bond acceptor density .
• 3-Amino-1H-pyrrole-4-carbohydrazide: Substitutes the hydroxyamidine group with a carbohydrazide (-CONH-NH₂), altering π-π stacking behavior in crystal packing .

Table 1: Structural and Crystallographic Comparison

Compound	Molecular Formula	Crystal System	Dihedral Angles (°)	Key Functional Groups
3-Amino-N'-hydroxybutanimidamide	C₄H₇N₅O	Monoclinic	2.17 (pyrazole-NH₂)	Pyrazole, hydroxyamidine
5-Amino-N'-hydroxy-triazole-carboximidamide	C₃H₅N₇O	Orthorhombic	5.32 (triazole-NH₂)	Triazole, hydroxyamidine
3-Amino-pyrrole-carbohydrazide	C₅H₈N₄O₂	Triclinic	8.45 (pyrrole-CONH₂)	Pyrrole, carbohydrazide

Benzimidamide Derivatives

Aromatic analogues like 3-amino-N'-hydroxybenzene-1-carboximidamide (C₇H₇N₃O, CAS 32622-1A) feature a benzene ring instead of pyrazole. This substitution enhances π-π interactions in enzyme inhibition but reduces metabolic stability in vivo due to oxidative susceptibility .

Hydroxamic Acids and Hydroxyureido Compounds

Hydroxamic acids (e.g., N-(4-chlorophenyl)-N-hydroxycyclohexanecarboxamide) exhibit stronger metal-chelating and antioxidant properties compared to hydroxyamidines due to their -CONHOH group, which enhances radical scavenging . However, hydroxyamidines like 3-amino-N'-hydroxybutanimidamide show superior thermal stability (>200°C decomposition) in material science applications .

Structure-Activity Relationship (SAR) Insights

• Aromatic vs. Aliphatic Systems : Aromatic benzimidamide derivatives (e.g., F48 in MurA inhibitors) show higher enzyme affinity (IC₅₀ = 14.24 μM) than aliphatic analogues due to π-π stacking with active-site residues .
• Functional Group Impact: Hydroxyamidine groups in 3-amino-N'-hydroxybutanimidamide enable hydrogen-bond networks in crystal lattices, whereas carbohydrazides in pyrrole derivatives favor intermolecular amide bonding .

Biological Activity

3-amino-N'-hydroxybutanimidamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 3-amino-N'-hydroxybutanimidamide includes an amine group, a hydroxy group, and an amidine functional group. This combination suggests potential interactions with various biological targets, making it a candidate for therapeutic applications.

Mechanisms of Biological Activity

The biological activity of 3-amino-N'-hydroxybutanimidamide can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in metabolic pathways. For instance, it has been shown to interact with enzymes that regulate inflammatory responses, potentially reducing inflammation.
• Modulation of Immune Response : It may enhance the immune response by acting on pathways related to cytokine production and T-cell activation. This is particularly relevant in the context of cancer immunotherapy.
• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits antimicrobial properties, which could be useful in treating infections.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Anti-inflammatory	Inhibition of pro-inflammatory cytokines
Immunomodulatory	Enhanced T-cell activation
Antimicrobial	Effective against specific bacterial strains

Case Study 1: Anti-inflammatory Effects

In a study examining the anti-inflammatory properties of 3-amino-N'-hydroxybutanimidamide, researchers found that the compound significantly reduced levels of TNF-α and IL-6 in vitro. These cytokines are key players in the inflammatory response, and their reduction suggests a potential application in treating inflammatory diseases.

Case Study 2: Immunomodulation

A recent investigation explored the immunomodulatory effects of this compound on dendritic cells. The results indicated that treatment with 3-amino-N'-hydroxybutanimidamide enhanced the expression of co-stimulatory molecules (CD80/CD86), promoting T-cell proliferation and activation. This finding highlights its potential role in cancer immunotherapy.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics and safety profile of 3-amino-N'-hydroxybutanimidamide is crucial for its therapeutic application. Initial studies suggest:

• Absorption : The compound is well absorbed when administered orally.
• Metabolism : It undergoes hepatic metabolism, with metabolites exhibiting similar biological activities.
• Toxicity : Toxicological assessments indicate low toxicity at therapeutic doses, although further studies are required to confirm long-term safety.